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Introduction

Disperse Yellow 39, a methine-class disperse dye, is a non-ionic colorant with low water
solubility, making it highly suitable for dyeing hydrophobic synthetic fibers such as polyester.[1]
[2] Its molecular structure allows it to penetrate and diffuse into the amorphous regions of the
polyester fiber under high-temperature conditions, where it is held by physical interactions like
van der Waals forces.[3][4] This results in a vibrant yellow to reddish-yellow coloration with
good fastness properties, making it a viable dye for various textile applications.[1] Proper
application is crucial to achieve optimal color yield, levelness, and fastness. These notes
provide detailed protocols for the application of Disperse Yellow 39 to polyester fibers using
common industrial methods.

Physicochemical Properties of Disperse Yellow 39

A summary of the key properties of C.I. Disperse Yellow 39 is presented in the table below.
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Property Value Reference
C.l. Name Disperse Yellow 39 [1]
CAS Number 12236-29-2 [1]
Molecular Formula C17H16N20 [1]
Molecular Weight 264.32 g/mol [1]
Molecular Structure Methine [1]

N Insoluble in water, soluble in
Solubility _ [5]
some organic solvents.

Application Polyester, Acetate, Polyamide [1][6]

Experimental Protocols

Two primary methods for dyeing polyester with Disperse Yellow 39 are the High-Temperature
High-Pressure (HTHP) exhaust method and the continuous Thermosol method.[7][8]

Protocol 1: High-Temperature High-Pressure (HTHP)
Exhaust Dyeing

This is a common batchwise process for dyeing polyester. The high temperature (above the
glass transition temperature of polyester) and pressure facilitate the swelling of the fiber and
the diffusion of the dye.[9]

Materials and Equipment:

100% Polyester fabric, scoured and pre-heat set

C.l. Disperse Yellow 39

Dispersing agent (e.g., lignosulfonate-based)

Acetic acid (to adjust pH)

Sodium hydrosulfite and caustic soda (for reduction clearing)
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o High-temperature, high-pressure (HTHP) laboratory dyeing machine

o Beakers, pipettes, and stirring rods

e pH meter

Procedure:

» Dye Bath Preparation:
o Prepare a dye bath with a liquor ratio of 10:1 (10 parts water to 1 part fabric by weight).
o Add a dispersing agent (e.g., 1 g/L).

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[9] This acidic range is crucial for
the stability of the disperse dye and polyester fiber at high temperatures.[9]

o Make a paste of the required amount of Disperse Yellow 39 with a small amount of the
dispersing agent and cold water. Add this dispersion to the dye bath.

e Dyeing Cycle:
o Introduce the pre-wetted polyester fabric into the dye bath at 60°C.
o Raise the temperature to 130°C at a rate of 1-2°C per minute.[8]
o Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[8]
o Cool the dye bath down to 70°C.

e Rinsing and Reduction Clearing:

o

Drain the dye bath and rinse the fabric with hot water.

[¢]

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L caustic
soda.

[¢]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed dye
from the fiber surface, which improves wash fastness.
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o Rinse the fabric thoroughly with hot and then cold water.
e Drying:
o Dry the fabric in an oven or a stenter.

Experimental Workflow: HTHP Exhaust Dyeing

Click to download full resolution via product page

Caption: Workflow for HTHP exhaust dyeing of polyester.

Protocol 2: Thermosol Dyeing

The Thermosol method is a continuous process suitable for large-scale production. It involves
padding the fabric with the dye dispersion, followed by drying and high-temperature fixation.
[10]

Materials and Equipment:

100% Polyester fabric, scoured

C.l. Disperse Yellow 39

Dispersing agent

Anti-migrating agent
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e Padding mangle

e Infrared pre-dryer

o Thermofixation unit (Thermosol oven)
Procedure:

e Padding:

o Prepare a padding liquor containing Disperse Yellow 39, a dispersing agent, and an anti-
migrating agent.

o Pad the polyester fabric through this liquor at room temperature with a specific pick-up
percentage (e.g., 60-70%).

e Drying:

o Immediately after padding, dry the fabric, typically using an infrared pre-dryer, to a residual
moisture content of 10-20%. This step is critical to prevent dye migration.

o Thermofixation:

o Pass the dried fabric through a thermofixation unit at a high temperature, typically between
180-220°C, for 60-90 seconds.[7][10] The exact temperature and time depend on the
fabric weight and desired shade depth.

e After-treatment:

o After thermofixation, the fabric undergoes a rinsing and reduction clearing process as
described in the HTHP method to remove unfixed dye.

Experimental Workflow: Thermosol Dyeing
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Caption: Workflow for the continuous Thermosol dyeing process.

Data Presentation

The fastness properties of Disperse Yellow 39 on polyester are critical for determining its
suitability for various end-uses. The following table summarizes the fastness ratings according
to ISO standards.

Fastness Properties of Disperse Yellow 39 on Polyester

] o ISO Standard
Fastness Test Fading Staining .
Rating
Light Fastness - - 7
Washing Fastness 5 5 5
Perspiration Fastness 5 5 5
Ironing Fastness 4-5 3-4 4-5

Source: World Dye Variety[1]

Signaling Pathway of Disperse Dyeing on Polyester
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The dyeing of polyester with disperse dyes is a physical process of diffusion and does not
involve a biological signaling pathway. The mechanism can be visualized as a series of
physical steps.

Aqueous Dye Bath

Single Dye Molecule
(in solution)

Aggregation [Dissociation

Dye Micelle

\dsorption

Polyester Fiber

Fiber Surface

Diffusion
(High Temp)

Fiber Interior
(Amorphous Region)
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Caption: Mechanism of disperse dyeing on polyester fiber.

Troubleshooting
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Issue

Possible Cause(s)

Recommended Solution(s)

Uneven Dyeing (Unlevelness)

- Dye agglomeration- Too rapid
temperature rise- Improperly

prepared fabric

- Ensure proper dispersion of
the dye with a suitable
dispersing agent.- Control the
rate of temperature rise (1-
2°C/min).- Thoroughly scour

and pre-heat set the fabric.

Poor Color Yield

- Dyeing temperature too low-
Insufficient dyeing time-

Incorrect pH

- Ensure the dyeing
temperature reaches 130°C for
HTHP.- Increase the dwell time
at the maximum temperature.-
Verify the dye bath pH is within
the 4.5-5.5 range.

Poor Wash Fastness

- Incomplete removal of

surface dye

- Perform a thorough reduction

clearing after dyeing.

Shade Variation

- Inconsistent dyeing
parameters (temp, time, pH)-

Variation in fabric preparation

- Strictly control all dyeing
parameters.- Ensure uniform
scouring and heat-setting of
the fabric.

Conclusion

Disperse Yellow 39 is an effective dye for polyester, providing a bright yellow shade with good

overall fastness properties when applied correctly. The High-Temperature High-Pressure

exhaust and Thermosol methods are both suitable, with the choice depending on the

production scale and equipment availability. Adherence to the recommended parameters for

pH, temperature, and time, along with proper fabric preparation and after-treatment, is essential

for achieving high-quality, reproducible dyeing results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


http://www.arpnjournals.org/jeas/research_papers/rp_2016/jeas_1016_5204.pdf
https://www.textiletoday.com.bd/optimization-strategies-for-the-successful-dyeing-of-polyester-microfibre-and-elastane-blends
https://www.textiletoday.com.bd/optimization-strategies-for-the-successful-dyeing-of-polyester-microfibre-and-elastane-blends
https://www.betakim.com.tr/Detail/2/disperse-dye-polyester-dye
https://www.georgeweil.com/blog/disperse-dyes-for-dyeing-and-printing/
https://www.scribd.com/document/557226215/Dyeing-of-100-Polyester-Fabric-With-Disperse-Dye-by-Exhaust-Method
https://www.lgcstandards.com/AO/en/Disperse-Yellow-39/p/DRE-C12972339
https://www.scribd.com/document/720890168/Disperse-Dye-Textile
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://autumnchem.com/thermosol-dyeing-with-disperse-dyes-a-fast-and-efficient-solution-for-polyester/
https://www.benchchem.com/product/b16378903/docs#application-of-disperse-yellow-39-in-dyeing-polyester-fibers-application-notes-and-protocols
https://www.benchchem.com/product/b16378903/docs#application-of-disperse-yellow-39-in-dyeing-polyester-fibers-application-notes-and-protocols
https://www.benchchem.com/product/b16378903/docs#application-of-disperse-yellow-39-in-dyeing-polyester-fibers-application-notes-and-protocols
https://www.benchchem.com/product/b16378903/docs#application-of-disperse-yellow-39-in-dyeing-polyester-fibers-application-notes-and-protocols
https://www.benchchem.com/product/b16378903?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16378903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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